Cas no 120182-89-0 (3-(Aminomethyl)-N-methylpyridin-2-amine)

3-(Aminomethyl)-N-methylpyridin-2-amine is a pyridine derivative featuring both aminomethyl and N-methylamine functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure allows for selective modifications, enabling the formation of complex heterocyclic compounds. The compound exhibits good solubility in polar solvents, facilitating its use in aqueous or organic reaction systems. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly valuable in the development of bioactive molecules, including potential drug candidates, due to its ability to act as a building block for nitrogen-rich scaffolds. High purity grades are available for research and industrial use.

3-(Aminomethyl)-N-methylpyridin-2-amine structure

120182-89-0 structure

Product Name:3-(Aminomethyl)-N-methylpyridin-2-amine

CAS No:120182-89-0

MF:C₇H₁₁N₃

MW:137.182340860367

MDL:MFCD12913252

CID:105074

PubChem ID:14518301

Update Time:2025-10-13

3-(Aminomethyl)-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)-3-Pyridinemethanamine
- 3-(aminomethyl)-N-methylpyridin-2-amine
- 3-Pyridinemethanamine,2-(methylamino)-
- 3-Pyridinemethanamine,2-(methylamino)-(9CI)
- CHEMBL4547051
- IGYVKGUNRCIJDC-UHFFFAOYSA-N
- 3-(aminomethyl)-2-methylaminopyridine
- LS-12066
- 120182-89-0
- MFCD12913252
- AKOS010603550
- EN300-88890
- SCHEMBL317954
- 3-(Aminomethyl)-N-methylpyridin-2-amine
- MDL： MFCD12913252
- Inchi： 1S/C7H11N3/c1-9-7-6(5-8)3-2-4-10-7/h2-4H,5,8H2,1H3,(H,9,10)
- InChI Key： IGYVKGUNRCIJDC-UHFFFAOYSA-N
- SMILES： N(C)C1C(=CC=CN=1)CN

Computed Properties

Exact Mass: 137.09543
Monoisotopic Mass: 137.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 50.9Å²

Experimental Properties

PSA: 50.94

3-(Aminomethyl)-N-methylpyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B404270-25mg	3-(Aminomethyl)-N-methylpyridin-2-amine	120182-89-0		25mg	$ 70.00	2022-06-07
TRC	B404270-50mg	3-(Aminomethyl)-N-methylpyridin-2-amine	120182-89-0		50mg	$ 95.00	2022-06-07
TRC	B404270-250mg	3-(Aminomethyl)-N-methylpyridin-2-amine	120182-89-0		250mg	$ 365.00	2022-06-07
abcr	AB562029-500 mg	3-(Aminomethyl)-N-methylpyridin-2-amine; .	120182-89-0		500MG	€406.00	2023-01-03
abcr	AB562029-1 g	3-(Aminomethyl)-N-methylpyridin-2-amine; .	120182-89-0		1g	€489.50	2023-01-03
Matrix Scientific	214373-0.500g	3-(Aminomethyl)-N-methylpyridin-2-amine	120182-89-0		0.500g	$400.00	2023-09-06
Matrix Scientific	214373-1g	3-(Aminomethyl)-N-methylpyridin-2-amine	120182-89-0		1g	$500.00	2023-09-06
Enamine	EN300-88890-0.05g	3-(aminomethyl)-N-methylpyridin-2-amine	120182-89-0	95%	0.05g	$88.0	2023-09-01
Enamine	EN300-88890-0.1g	3-(aminomethyl)-N-methylpyridin-2-amine	120182-89-0	95%	0.1g	$132.0	2023-09-01
Enamine	EN300-88890-0.25g	3-(aminomethyl)-N-methylpyridin-2-amine	120182-89-0	95%	0.25g	$188.0	2023-09-01